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Compound of Interest

Compound Name: Propylamine

Cat. No.: B044156

For Researchers, Scientists, and Drug Development Professionals

Propylamine (also known as n-propylamine or propan-1-amine) is a versatile primary amine
utilized in the synthesis of a variety of compounds within the pharmaceutical and chemical
industries. Its utility, however, is matched by its hazardous properties, necessitating a thorough
understanding and strict adherence to safety protocols. This guide provides an in-depth
overview of the critical safety, handling, and storage procedures for propylamine to ensure the
well-being of laboratory personnel and the integrity of research.

Chemical and Physical Properties

Propylamine is a colorless, volatile liquid with a strong, ammonia-like odor.[1][2] It is highly
flammable and its vapors can form explosive mixtures with air.[3][4] Understanding its physical
and chemical properties is fundamental to its safe handling.

Table 1: Physical and Chemical Properties of Propylamine
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Property Value References
Molecular Formula CsHsN [5]

Molecular Weight 59.11 g/mol [5]
Appearance Clear, colorless liquid [5]

Odor Strong, ammonia-like, fishy [2][5]

Boiling Point 48-49 °C (118-120 °F) at 760 -

mmHg
Melting Point -83 °C (-117.4 °F) [6]
Flash Point -37 °C (-34.6 °F) (closed cup) [6]

Autoignition Temperature

318 °C (604.4 °F)

[6]

Solubility

Soluble in water, ethanol, and

ether

[2]

Vapor Pressure

308 mmHg at 25 °C

[6]

Vapor Density

2.04 (Air = 1)

[6]

Specific Gravity

0.719 g/mL at 25 °C

[3]

pH

11.8 (0.1M solution)

[6]

Toxicological Data

Propylamine is classified as harmful if swallowed, inhaled, or absorbed through the skin, and it

is corrosive, causing severe skin and eye burns.[6][7] Short-term exposure can cause irritation

to the respiratory tract, while prolonged or repeated contact may lead to dermatitis.[6] A

temporary visual disturbance known as "blue haze" or "halo vision" can occur from low vapor

concentrations.[6]

Table 2: Acute Toxicity Data for Propylamine
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. Classificati
Test Type Species Route Value References
on

LD50 Rat Oral 370 mg/kg Harmful [6]
LD50 Rabbit Skin 400 mg/kg Harmful [6]

) 2310 ppm/
LC50 Rat Inhalation 4h Harmful [6]

) 2500 mg/m3 /
LC50 Mouse Inhalation oh Harmful [6]
Draize Test Rabbit Eye 720 ug Severe [6]

Hazard Identification and Classification

Understanding the hazard classifications of propylamine is crucial for risk assessment and the
implementation of appropriate safety measures. The National Fire Protection Association
(NFPA) 704 standard provides a readily understood summary of the hazards.

Table 3: NFPA 704 Hazard Diamond for Propylamine
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Hazard Rating

Description

References

Health (Blue) 3

Materials that, under
emergency conditions,
can cause serious or

permanent injury.

[5](8]

Flammability (Red) 3

Liquids and solids that
can be ignited under
almost all ambient
temperature

conditions.

[5](8]

Instability/Reactivity
(Yellow)

Materials that are
normally stable, even

under fire conditions.

[5]i8]

Special Hazards
(White)

No special hazards

indicated.

[5]i8]

Hazard Statements:

H225: Highly flammable liquid and vapor.[9]

H302: Harmful if swallowed.[9]

H311 + H331: Toxic in contact with skin or if inhaled.[9]
H314: Causes severe skin burns and eye damage.[9]

H412: Harmful to aquatic life with long lasting effects.[9]

Safe Handling Procedures

Adherence to strict handling procedures is paramount to minimize exposure and prevent

accidents.

Engineering Controls
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» Ventilation: Work with propylamine should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[6] Local exhaust ventilation should be used to control airborne

concentrations.[6] Ventilation systems and electrical equipment must be explosion-proof.[6]

o Eyewash Stations and Safety Showers: Facilities must be equipped with readily accessible

eyewash stations and safety showers.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when handling propylamine.

Table 4: Recommended Personal Protective Equipment for Propylamine

Body Part

Equipment

Specifications

References

Eyes/Face

Safety Goggles and
Face Shield

Chemical splash
goggles and a full-
face shield are
necessary to protect
against splashes and

vapors.

[6]

Skin

Gloves and Protective
Clothing

Wear appropriate
chemical-resistant
gloves (e.g., butyl
rubber, Teflon) and
protective clothing to

prevent skin contact.

[6][10]

Respiratory

Respirator

A NIOSH/MSHA-
approved respirator
with an appropriate
cartridge for organic
vapors should be
used if exposure limits
are exceeded or if
irritation is

experienced.

[1](6]
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General Handling Practices

e Avoid all personal contact, including inhalation.[7]

» Do not eat, drink, or smoke in areas where propylamine is handled.[11]

e Ground and bond containers when transferring material to prevent static discharge.[6]
e Use only non-sparking tools.[6]

o Keep containers tightly closed when not in use.[6]

e Wash hands thoroughly after handling.[12]

o Empty containers may retain product residue and should be handled as hazardous.[6]

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of propylamine.

Storage Requirements

Proper storage of propylamine is critical to prevent fires, explosions, and degradation of the
material.

e Location: Store in a cool, dry, well-ventilated area away from incompatible substances.[6]
The storage area should be designated as a flame-proof area.[7]

» Containers: Store in tightly closed, original containers.[6] Plastic containers must be
approved for flammable liquids.[7]

« Ignition Sources: Keep away from all sources of ignition, including heat, sparks, and open
flames.[6] "No Smoking" signs should be posted.[12]
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» Incompatibilities: Propylamine is incompatible with strong oxidizing agents, strong acids,
acid anhydrides, and acid chlorides.[6][7] It can also react with carbon dioxide from the air to
form carbamate salts.[6] Avoid contact with copper, aluminum, and their alloys.[7]

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

Spills and Leaks

e Immediate Actions: Evacuate the area and remove all ignition sources.[11]

o Containment: For small spills, absorb with an inert material such as vermiculite, sand, or
earth.[6] For large spills, dike the area to prevent spreading.[8]

o Cleanup: Use non-sparking tools to collect the absorbed material and place it in a suitable,
closed container for disposal.[6] Ventilate the area and wash the spill site after material
pickup is complete.[11]

Fire
» Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.[8] Water spray can be used to cool fire-exposed containers.[11]

 Firefighting Procedures: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[13] Vapors are heavier than air and may travel to a source of
ignition and flash back.[11] Containers may explode when heated.[11]

First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[6]

 Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.[6]
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¢ Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[6]

Emergency Incident
(Spill, Fire, Exposure)

Spill or Leak

Y
Use Appropriate .
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Remove from Source of
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A4

Clean Up with
Non-Sparking Tools

Seek Immediate
Medical Attention

Dispose of Waste

Click to download full resolution via product page
Caption: A workflow diagram for emergency response to propylamine incidents.

Experimental Protocols (Generalized)

While specific, detailed experimental protocols for propylamine are not readily available in
public safety documents, the following are generalized methodologies based on standard
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toxicological testing guidelines for substances with similar properties.

Draize Eye Irritation Test (Rabbit)

The Draize test is an acute toxicity test used to assess the irritation potential of a substance
when applied to the eye.[14][15]

o Objective: To determine the potential for a substance to cause eye irritation or damage.
o Test System: Albino rabbits are typically used for this test.[14]
o Methodology:

o Asmall, measured amount (e.g., 0.1 mL of liquid or 100 mg of solid) of the test substance
is applied to the conjunctival sac of one eye of a conscious, restrained rabbit.[16] The
other eye serves as a control.

o The eyes are observed and scored for redness, swelling, discharge, and corneal opacity
at specified intervals (e.g., 1, 24, 48, and 72 hours) after application.[17]

o The severity of the reactions is graded according to a standardized scoring system.[16]

o Endpoint: The test provides a qualitative and quantitative assessment of the substance's
irritancy potential to the eye.

Acute Inhalation Toxicity (Rat)

This test is designed to determine the health hazards associated with a single, short-term
exposure to a substance via inhalation.[18][19]

» Objective: To determine the median lethal concentration (LC50) of a substance in air for a
specified exposure duration.[20]

o Test System: Rats are the preferred species for this study.[18]

o Methodology:
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o Groups of rats (typically 5-10 per group) are exposed to various concentrations of the test
substance in an inhalation chamber for a fixed period, usually 4 hours.[18]

o The animals are observed for signs of toxicity during and after exposure for a period of up
to 14 days.[18]

o Mortality is recorded, and the LC50 value is calculated statistically.[20]

o Endpoint: The LC50 value, which is the concentration of the substance in the air that is lethal
to 50% of the test animals during the specified exposure time.

Disposal Considerations

Propylamine and its contaminated materials must be disposed of as hazardous waste.[11]
Follow all federal, state, and local regulations for hazardous waste disposal. Do not allow the
material to enter drains or waterways.[9]

This guide is intended to provide comprehensive safety, handling, and storage information for
propylamine. It is imperative that all personnel who handle this chemical are thoroughly
trained on its hazards and the procedures outlined in this document and in the relevant Safety
Data Sheets (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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